Cas no 2228034-65-7 (rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• CAS No: 2228034-65-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6040514
• PubChem ID: 165557112
• Update Time: 2025-05-22

rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid
• rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl]acetic acid
• 2228034-65-7
• EN300-1553965

• Inchi： 1S/C27H32N2O5/c1-2-18(15-25(30)28-19-12-11-17(13-19)14-26(31)32)29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,19+/m0/s1
• InChI Key： SCJAPAVJPYDAPI-LJJQOFDWSA-N
• SMILES： OC(C[C@H]1CC[C@H](C1)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid

Comprehensive Guide to rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2228034-65-7)

The compound rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2228034-65-7) is a specialized chiral molecule widely used in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopentylacetic acid backbone and an Fmoc-protected amino group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and medicinal chemistry.

One of the key features of rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid is its stereochemical complexity, which allows for precise control in asymmetric synthesis. The presence of the Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) provides temporary protection for the amino functionality, a critical step in solid-phase peptide synthesis (SPPS). This compound is particularly relevant in the context of peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and personalized medicine.

In recent years, the demand for high-purity chiral intermediates like rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid has surged due to the increasing focus on targeted drug delivery and enzyme inhibitors. The compound’s ability to integrate into complex peptide scaffolds makes it indispensable for researchers working on GPCR-targeted drugs and anticancer peptides. Additionally, its application in proteomics and bioconjugation techniques has expanded its utility in diagnostic assays and biomarker discovery.

The synthesis and handling of rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid require expertise in organic chemistry and peptide modification. Its CAS No. 2228034-65-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Given the rise of AI-driven drug discovery, this compound has also gained attention in computational chemistry models, where its properties are simulated to predict interactions with biological targets.

Market trends indicate a growing preference for custom peptide synthesis services, where rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid plays a pivotal role. Companies specializing in research chemicals and pharmaceutical intermediates are investing in scalable production methods to meet global demand. Furthermore, its compatibility with green chemistry principles aligns with the industry’s shift toward sustainable synthesis practices.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile platform for modifying peptide backbones and enhancing bioavailability. Its relevance in neurodegenerative disease research and immune modulation further underscores its importance in modern biomedical science. As the scientific community continues to uncover new applications, rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid remains a cornerstone in innovative drug development.

In summary, rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentylacetic acid (CAS No. 2228034-65-7) is a critical tool for advancing peptide-based research and therapeutic innovation. Its multifaceted applications, from drug design to biochemical assays, highlight its significance in both academic and industrial settings. As the field evolves, this compound will undoubtedly play a central role in shaping the future of precision medicine and biopharmaceuticals.